Cas no 2228356-40-7 (tert-butyl N-2-(3-methoxy-1,2-oxazol-5-yl)-1-oxopropan-2-yl-N-methylcarbamate)

Tert-butyl N-2-(3-methoxy-1,2-oxazol-5-yl)-1-oxopropan-2-yl-N-methylcarbamate is a specialized carbamate derivative featuring a 3-methoxy-1,2-oxazole moiety. This compound is of interest in synthetic organic chemistry, particularly in the development of pharmacologically active molecules or as an intermediate in peptide modifications. The tert-butyl carbamate (Boc) group provides steric protection for the amine functionality, enhancing stability during synthetic processes. The methoxy-substituted oxazole ring contributes to its potential reactivity in heterocyclic chemistry. Its structural features make it suitable for applications requiring controlled deprotection or selective functionalization. The compound’s purity and defined stereochemistry, if applicable, are critical for reproducible results in research settings.

tert-butyl N-2-(3-methoxy-1,2-oxazol-5-yl)-1-oxopropan-2-yl-N-methylcarbamate structure

2228356-40-7 structure

Product Name:tert-butyl N-2-(3-methoxy-1,2-oxazol-5-yl)-1-oxopropan-2-yl-N-methylcarbamate

CAS No:2228356-40-7

MF:C₁₃H₂₀N₂O₅

MW:284.308303833008

CID:6184596

PubChem ID:165706692

Update Time:2025-08-05

tert-butyl N-2-(3-methoxy-1,2-oxazol-5-yl)-1-oxopropan-2-yl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

- tert-butyl N-2-(3-methoxy-1,2-oxazol-5-yl)-1-oxopropan-2-yl-N-methylcarbamate
- tert-butyl N-[2-(3-methoxy-1,2-oxazol-5-yl)-1-oxopropan-2-yl]-N-methylcarbamate
- EN300-1896019
- 2228356-40-7
- Inchi： 1S/C13H20N2O5/c1-12(2,3)19-11(17)15(5)13(4,8-16)9-7-10(18-6)14-20-9/h7-8H,1-6H3
- InChI Key： CURGYRCQIFTTHL-UHFFFAOYSA-N
- SMILES： O(C(N(C)C(C=O)(C)C1=CC(=NO1)OC)=O)C(C)(C)C

Computed Properties

Exact Mass: 284.13722174g/mol
Monoisotopic Mass: 284.13722174g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 20
Rotatable Bond Count: 6
Complexity: 368
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 81.9Å²

tert-butyl N-2-(3-methoxy-1,2-oxazol-5-yl)-1-oxopropan-2-yl-N-methylcarbamate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1896019-0.05g	tert-butyl N-[2-(3-methoxy-1,2-oxazol-5-yl)-1-oxopropan-2-yl]-N-methylcarbamate	2228356-40-7	0.05g	$1452.0	2023-09-18
Enamine	EN300-1896019-0.1g	tert-butyl N-[2-(3-methoxy-1,2-oxazol-5-yl)-1-oxopropan-2-yl]-N-methylcarbamate	2228356-40-7	0.1g	$1521.0	2023-09-18
Enamine	EN300-1896019-0.25g	tert-butyl N-[2-(3-methoxy-1,2-oxazol-5-yl)-1-oxopropan-2-yl]-N-methylcarbamate	2228356-40-7	0.25g	$1591.0	2023-09-18
Enamine	EN300-1896019-0.5g	tert-butyl N-[2-(3-methoxy-1,2-oxazol-5-yl)-1-oxopropan-2-yl]-N-methylcarbamate	2228356-40-7	0.5g	$1660.0	2023-09-18
Enamine	EN300-1896019-1.0g	tert-butyl N-[2-(3-methoxy-1,2-oxazol-5-yl)-1-oxopropan-2-yl]-N-methylcarbamate	2228356-40-7	1g	$1729.0	2023-06-01
Enamine	EN300-1896019-2.5g	tert-butyl N-[2-(3-methoxy-1,2-oxazol-5-yl)-1-oxopropan-2-yl]-N-methylcarbamate	2228356-40-7	2.5g	$3389.0	2023-09-18
Enamine	EN300-1896019-5.0g	tert-butyl N-[2-(3-methoxy-1,2-oxazol-5-yl)-1-oxopropan-2-yl]-N-methylcarbamate	2228356-40-7	5g	$5014.0	2023-06-01
Enamine	EN300-1896019-10.0g	tert-butyl N-[2-(3-methoxy-1,2-oxazol-5-yl)-1-oxopropan-2-yl]-N-methylcarbamate	2228356-40-7	10g	$7435.0	2023-06-01
Enamine	EN300-1896019-1g	tert-butyl N-[2-(3-methoxy-1,2-oxazol-5-yl)-1-oxopropan-2-yl]-N-methylcarbamate	2228356-40-7	1g	$1729.0	2023-09-18
Enamine	EN300-1896019-5g	tert-butyl N-[2-(3-methoxy-1,2-oxazol-5-yl)-1-oxopropan-2-yl]-N-methylcarbamate	2228356-40-7	5g	$5014.0	2023-09-18

tert-butyl N-2-(3-methoxy-1,2-oxazol-5-yl)-1-oxopropan-2-yl-N-methylcarbamate Related Literature

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Additional information on tert-butyl N-2-(3-methoxy-1,2-oxazol-5-yl)-1-oxopropan-2-yl-N-methylcarbamate

Research Brief on the Latest Advances in Chemical Biology and Medicine: Focus on 2228356-40-7 and tert-butyl N-2-(3-methoxy-1,2-oxazol-5-yl)-1-oxopropan-2-yl-N-methylcarbamate

The chemical compound with the CAS number 2228356-40-7 and the specific product name tert-butyl N-2-(3-methoxy-1,2-oxazol-5-yl)-1-oxopropan-2-yl-N-methylcarbamate has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This research brief aims to provide a comprehensive overview of the latest studies and developments related to these compounds, highlighting their potential applications, synthesis methods, and biological activities.

Recent literature indicates that 2228356-40-7 is a key intermediate in the synthesis of various bioactive molecules. Its structural features, including the presence of a methoxy-oxazole moiety, make it a valuable scaffold for drug discovery. Researchers have explored its utility in the development of novel therapeutic agents, particularly in the areas of oncology and infectious diseases. The compound's ability to modulate specific biological pathways has been demonstrated in several in vitro and in vivo studies.

The product tert-butyl N-2-(3-methoxy-1,2-oxazol-5-yl)-1-oxopropan-2-yl-N-methylcarbamate has been identified as a promising candidate for further pharmacological evaluation. Recent studies have focused on optimizing its synthesis to improve yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its structural integrity.

One of the most notable findings is the compound's potential as a protease inhibitor. Preliminary data suggest that it exhibits high selectivity and potency against specific protease targets, which are implicated in various disease processes. This has sparked interest in its further development as a therapeutic agent, with ongoing studies aimed at elucidating its mechanism of action and pharmacokinetic properties.

In addition to its therapeutic potential, the compound has also been investigated for its role in chemical biology research. Its unique chemical structure allows it to serve as a probe for studying protein-ligand interactions and enzyme kinetics. This dual utility underscores its importance in both drug discovery and fundamental research.

Future research directions include the exploration of derivative compounds to enhance bioavailability and reduce potential side effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications. The continued investigation of 2228356-40-7 and tert-butyl N-2-(3-methoxy-1,2-oxazol-5-yl)-1-oxopropan-2-yl-N-methylcarbamate holds great promise for advancing the field of chemical biology and medicine.